Cas no 1443979-73-4 (5-(4-chloro-3-methylphenyl)imidazolidine-2,4-dione)

• Product Name: 5-(4-chloro-3-methylphenyl)imidazolidine-2,4-dione
• CAS No: 1443979-73-4
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• CID: 5219151
• PubChem ID: 71758612
• Update Time: 2025-10-15

5-(4-chloro-3-methylphenyl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Imidazolidinedione, 5-(4-chloro-3-methylphenyl)-
• 5-(4-chloro-3-methylphenyl)imidazolidine-2,4-dione

• Inchi： 1S/C10H9ClN2O2/c1-5-4-6(2-3-7(5)11)8-9(14)13-10(15)12-8/h2-4,8H,1H3,(H2,12,13,14,15)
• InChI Key： PLPPQWDZBQZCAM-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=C(Cl)C(C)=C2)C(=O)N1

Additional information on 5-(4-chloro-3-methylphenyl)imidazolidine-2,4-dione

Introduction to 5-(4-chloro-3-methylphenyl)imidazolidine-2,4-dione (CAS No. 1443979-73-4)

5-(4-chloro-3-methylphenyl)imidazolidine-2,4-dione, identified by the Chemical Abstracts Service Number (CAS No.) 1443979-73-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazolidine class, characterized by a six-membered ring containing two nitrogen atoms and a carbon atom. The presence of a chloro substituent at the para position of the phenyl ring and a methyl group at the meta position introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery.

The structural features of 5-(4-chloro-3-methylphenyl)imidazolidine-2,4-dione contribute to its potential biological activity. The imidazolidine core is known to be present in various bioactive molecules, including nonsteroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. The chloro group enhances lipophilicity and can participate in hydrogen bonding interactions with biological targets, while the methyl group influences the conformational flexibility of the molecule. These structural elements make it an attractive candidate for further derivatization and optimization.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic applications. 5-(4-chloro-3-methylphenyl)imidazolidine-2,4-dione has been explored in several preclinical studies for its potential pharmacological effects. Researchers have investigated its interactions with various enzymes and receptors, particularly those involved in inflammatory pathways and metabolic disorders. The compound’s ability to modulate these pathways suggests its utility in addressing conditions such as arthritis, diabetes, and cardiovascular diseases.

One of the most compelling aspects of 5-(4-chloro-3-methylphenyl)imidazolidine-2,4-dione is its synthetic accessibility. The imidazolidine ring can be readily constructed using established organic synthesis protocols, including cyclization reactions and condensation reactions involving appropriate precursors. This ease of synthesis allows for rapid exploration of structural analogs and optimization of pharmacokinetic properties. Additionally, modifications to the phenyl ring or the imidazolidine core can be performed to enhance target specificity and reduce off-target effects.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like 5-(4-chloro-3-methylphenyl)imidazolidine-2,4-dione. Molecular modeling techniques have been employed to predict binding affinities and identify key interaction points with biological targets. These predictions guide experimental efforts by highlighting promising derivatives for further investigation. Such integrative approaches combining experimental synthesis with computational analysis are becoming increasingly prevalent in drug development pipelines.

The pharmacological profile of 5-(4-chloro-3-methylphenyl)imidazolidine-2,4-dione has been studied in both in vitro and in vivo models. In cell-based assays, the compound has demonstrated inhibitory activity against several enzymes implicated in disease pathogenesis. For instance, it has shown potential as an inhibitor of cyclooxygenase (COX), an enzyme central to prostaglandin synthesis and inflammation. Furthermore, preliminary animal studies suggest that derivatives of this compound may exhibit anti-inflammatory effects without significant gastrointestinal toxicity.

The development of novel therapeutic agents requires a thorough understanding of their metabolic fate. Metabolomic studies on 5-(4-chloro-3-methylphenyl)imidazolidine-2,4-dione have revealed insights into its biotransformation pathways. These studies indicate that the compound undergoes hydrolysis and oxidation reactions under physiological conditions, leading to predictable metabolites. This information is crucial for predicting drug-drug interactions and optimizing dosing regimens in clinical settings.

The safety profile of 5-(4-chloro-3-methylphenyl)imidazolidine-2,4-dione is another critical consideration during drug development. Toxicological assessments have been conducted to evaluate potential adverse effects at various exposure levels. These assessments include acute toxicity tests, chronic toxicity studies, and genotoxicity evaluations. Preliminary results suggest that the compound exhibits low toxicity at therapeutic doses but may require further investigation to rule out long-term risks.

The future direction of research on 5-(4-chloro-3-methylphenyl)imidazolidine-2,4-dione lies in expanding its therapeutic applications through structural optimization and clinical validation. By leveraging modern synthetic methodologies and biotechnological tools, scientists aim to develop next-generation derivatives with enhanced efficacy and improved safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide.